Cas no 149453-92-9 (4-methoxybut-2-enenitrile)

• Product Name: 4-methoxybut-2-enenitrile
• CAS No: 149453-92-9
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 6057695
• PubChem ID: 14221075
• Update Time: 2025-06-15

4-methoxybut-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Butenenitrile, 4-methoxy-
• 4-methoxybut-2-enenitrile
• (E)-4-methoxybut-2-enenitrile
• DTXSID301036314
• 149453-92-9
• EN300-195856
• 4-Methyl-trans-crotonic acid nitrile
• 54496-86-5
• 80355-38-0

• Inchi： 1S/C5H7NO/c1-7-5-3-2-4-6/h2-3H,5H2,1H3
• InChI Key： GPNISLPZDBITJJ-UHFFFAOYSA-N
• SMILES： C(#N)C=CCOC

Computed Properties

• Exact Mass: 97.052763847g/mol
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 97.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 0.930±0.06 g/cm3(Predicted)
• Boiling Point: 182 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4-methoxybut-2-enenitrile

Chemical Profile of 4-methoxybut-2-enenitrile (CAS No. 149453-92-9)

4-methoxybut-2-enenitrile (CAS No. 149453-92-9) is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its versatile structural framework and potential biological activities. This compound, featuring a conjugated system of a methoxy group and a nitrile functionality attached to an allylic carbon, presents unique reactivity patterns that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 4-methoxybut-2-enenitrile can be described as follows: it consists of a four-carbon chain with a double bond between the second and third carbons, an electron-withdrawing nitrile group at the terminal carbon, and a methoxy substituent on the first carbon. This arrangement imparts both electrophilic and nucleophilic characteristics to the molecule, allowing for diverse chemical transformations. The presence of the methoxy group enhances the compound's solubility in polar solvents while also influencing its electronic properties, making it an attractive candidate for further functionalization.

In recent years, 4-methoxybut-2-enenitrile has been explored in various research contexts, particularly in the development of novel pharmaceutical agents. Its structural motif is reminiscent of several bioactive natural products and drug candidates, which has spurred interest in its potential applications. For instance, researchers have investigated its role as a precursor in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. The nitrile group can undergo various reactions such as hydrolysis to form carboxylic acids or reduction to yield amides, while the methoxy group can participate in etherification or oxidation reactions.

One of the most compelling aspects of 4-methoxybut-2-enenitrile is its utility in constructing complex molecular architectures through cross-coupling reactions. The allylic position allows for palladium-catalyzed coupling with aryl halides or other unsaturated systems, enabling the introduction of aromatic or alkenyl moieties into the molecule. Such transformations are pivotal in medicinal chemistry for generating libraries of compounds with diverse pharmacological profiles. Additionally, the compound's ability to undergo Michael additions makes it a valuable building block for synthesizing polyfunctionalized molecules that mimic natural products or designed drug scaffolds.

Recent advancements in synthetic methodologies have further highlighted the importance of 4-methoxybut-2-enenitrile as a key intermediate. For example, transition-metal-catalyzed C-H activation techniques have been employed to introduce new functional groups at positions previously inaccessible through traditional synthetic routes. These innovations have opened up new avenues for exploring the chemical space encompassed by this compound, potentially leading to the discovery of novel therapeutic agents.

The biological activity of 4-methoxybut-2-enenitrile has also been examined in several preclinical studies. While not yet established as a lead compound itself, its derivatives have shown promise in modulating various biological pathways. The nitrile group is known to be metabolically versatile, often converting into pharmacologically relevant functional groups such as carboxylic acids or amides upon systemic administration. The methoxy group contributes to metabolic stability while also serving as a handle for further derivatization to enhance bioavailability or target specific tissues.

The synthesis of 4-methoxybut-2-enenitrile itself presents an interesting challenge due to its reactive nature. Common synthetic routes involve the condensation of methyl propionate with cyanide sources followed by methylation at the allylic position. Recent improvements in catalytic systems have enabled more efficient and scalable production methods, reducing byproduct formation and improving overall yields. These advancements are crucial for ensuring that sufficient quantities of high-purity material are available for both academic research and industrial applications.

In conclusion,4-methoxybut-2-enenitrile (CAS No. 149453-92-9) represents a fascinating compound with significant potential in pharmaceutical chemistry and synthetic organic chemistry. Its unique structural features and reactivity patterns make it a valuable intermediate for constructing complex molecules with diverse biological activities. As research continues to uncover new synthetic methodologies and biological applications,4-methoxybut-2-enenitrile is likely to remain an important component in the arsenal of chemists developing novel therapeutic agents.